4-(Chloromethyl)-3-cyclopropyl-1,2-oxazole

• IUPAC Name: 4-(chloromethyl)-3-cyclopropyl-1,2-oxazole
• InChI: InChI=1S/C7H8ClNO/c8-3-6-4-10-9-7(6)5-1-2-5/h4-5H,1-3H2
• InChI Key: KCVNDOCEHYWKJX-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NOC=C2CCl
• Molecular Formula: C7H8ClNO
• Molecular Weight: 157.60 g/mol
• CAS RN: 2137650-58-7

Description

4-(Chloromethyl)-3-cyclopropyl-1,2-oxazole is a chemical compound that has gained a lot of attention in scientific research due to its potential pharmacological properties. It is a heterocyclic compound that contains both a cyclopropyl and oxazole ring in its structure. This compound has been synthesized using various methods and has shown promising results in various scientific studies.

Scientific Research Applications

Synthesis of Extended Oxazoles

The reactivity of 2-(halomethyl)-4,5-diaryloxazoles, including the chloromethyl analogs, is leveraged for synthetic elaboration at the 2-position, leading to the preparation of 2-alkylamino-, 2-alkylthio-, and 2-alkoxy-(methyl) oxazoles. This demonstrates the scaffold's utility in creating functionalized oxazole derivatives, relevant in drug discovery and materials science (Patil & Luzzio, 2016).

Enantioselective Catalysis

C2-Symmetric 4,4′,5,5′-tetrahydrobi(oxazoles) and related compounds have been synthesized and employed as chiral ligands for enantioselective catalysis. Their applications include cyclopropane formation from olefins and diazo compounds, demonstrating high enantiomeric excesses. This highlights the potential of oxazole derivatives in asymmetric synthesis, an area of significant interest for the development of chiral drugs and molecules (Müller et al., 1991).

Modular Synthesis of Functionalized Oxazoles

An innovative approach for the synthesis of complex, fully substituted, and functionalized 4-aminooxazoles involves a gold-catalyzed intermolecular formal [3+2]-dipolar cycloaddition. This method enables the efficient creation of oxazoles with substantial structural and functional group variation, showcasing the adaptability of oxazole derivatives in synthesizing bioactive and functional materials (Gillie, Reddy, & Davies, 2016).

Heterocyclic Scaffold Extension

2, 4, 5-Trisubstituted oxazoles can be synthesized from nonsymmetrical acyloins, with 2-chloromethyl-4, 5-disubstituted oxazoles being prepared via chloroacetyl esters cyclization. This method highlights the oxazole framework's flexibility in synthesizing heterocyclic scaffolds, pertinent in the development of new pharmaceuticals and materials (Patil, Luzzio, & Demuth, 2015).